5-bromo-2-{3-[(pyridin-4-yloxy)methyl]piperidin-1-yl}pyridine-3-carbonitrile

• IUPAC Name: 5-bromo-2-[3-(pyridin-4-yloxymethyl)piperidin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C17H17BrN4O/c18-15-8-14(9-19)17(21-10-15)22-7-1-2-13(11-22)12-23-16-3-5-20-6-4-16/h3-6,8,10,13H,1-2,7,11-12H2
• InChI Key: VNCNAOBRTXEWHA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=C(C=C(C=N2)Br)C#N)COC3=CC=NC=C3
• Molecular Formula: C17H17BrN4O
• Molecular Weight: 373.2 g/mol
• CAS No.: 2640897-65-8

Description

5-Bromo-2-{3-[(pyridin-4-yloxy)methyl]piperidin-1-yl}pyridine-3-carbonitrile is a brominated pyridine derivative featuring a carbonitrile group at position 3 and a substituted piperidine moiety at position 2. The piperidine ring is further modified by a (pyridin-4-yloxy)methyl group, which introduces a pyridine-ether linkage.

Biological Activity

5-Bromo-2-{3-[(pyridin-4-yloxy)methyl]piperidin-1-yl}pyridine-3-carbonitrile is a heterocyclic compound that has gained attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The compound features a pyridine core substituted with a bromine atom, a carbonitrile group, and a piperidine moiety linked via a pyridin-4-yloxy group. The molecular formula is $C_{17}H_{19}BrN_4$ with a molecular weight of approximately 360.26 g/mol.

Property	Value
Molecular Formula	$C_{17}H_{19}BrN_4$
Molecular Weight	360.26 g/mol
CAS Number	2549037-80-9

Biological Activity Overview

The biological activities of 5-bromo-2-{3-[(pyridin-4-yloxy)methyl]piperidin-1-yl}pyridine-3-carbonitrile have been investigated across various studies, highlighting its potential as an anticancer agent, as well as its effects on the nervous system and inflammatory conditions.

Anticancer Activity

Research indicates that derivatives of compounds similar to 5-bromo-2-{3-[(pyridin-4-yloxy)methyl]piperidin-1-yl}pyridine exhibit significant anticancer properties. For instance, compounds containing the pyridine scaffold have shown efficacy against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation.

A study demonstrated that the compound exhibited cytotoxic effects on ovarian and breast cancer cell lines, with IC50 values indicating moderate potency against these cells . The mechanism appears to involve inhibition of cyclin-dependent kinases (CDKs), disrupting the cell cycle and promoting apoptosis .

Anti-inflammatory Effects

The compound's potential anti-inflammatory activity has also been noted. It has been suggested that the piperidine moiety enhances anti-inflammatory properties by modulating pathways involved in inflammation . For example, studies on structurally related compounds have shown inhibition of COX enzymes, which are critical in the inflammatory response.

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets:

• Inhibition of CDKs : By targeting CDKs, the compound disrupts cell cycle progression.
• Modulation of COX Enzymes : Similar compounds have demonstrated COX inhibition, which is crucial for reducing inflammation.
• Binding Affinity : The presence of bromine and pyridine substituents likely enhances binding affinity to biological targets, improving pharmacokinetic properties.

Structure-Activity Relationships (SAR)

Understanding the SAR is critical for optimizing the biological activity of this compound. Modifications at various positions on the pyridine and piperidine rings can significantly influence potency and selectivity:

• Bromine Substitution : Enhances lipophilicity and may improve receptor binding.
• Pyridinyl Group : The addition of different substituents on the pyridinyl group can modulate both efficacy and toxicity profiles.

Case Studies

Several studies have explored the biological implications of similar compounds:

• Anticancer Studies : A derivative was tested against multiple cancer cell lines, showing promising results with an EC50 value below 10 µM for certain analogs .
• Inflammation Models : Compounds were evaluated in carrageenan-induced paw edema models, demonstrating significant reductions in inflammation markers compared to controls .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with structurally analogous bromopyridine derivatives, focusing on substituent patterns, molecular properties, and synthetic pathways.

Substituent Position and Functional Group Analysis

5-Bromo-3-methyl-2-[(piperidin-1-yl)carbonyl]pyridine (CAS: 934000-34-7)

• Key Differences :

• The piperidine group is linked via a carbonyl group (C=O) instead of a methylene-oxygen bridge.
• A methyl group replaces the carbonitrile at position 3. Impact: The carbonyl group may enhance rigidity and reduce solubility compared to the ether-linked piperidine in the target compound.

3-Amino-5-bromo-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide Key Differences:

• A thienopyridine core replaces the pyridine ring.
• A carboxamide group is present at position 2 instead of the carbonitrile. The carboxamide group offers hydrogen-bonding capabilities distinct from the carbonitrile’s polar but non-H-bonding nature .

1-Amino-6-(5-bromo-benzofuran-2-yl)-2-oxo-1,2-dihydro-pyridine-3-carbonitrile Key Differences:

• A benzofuran substituent replaces the (pyridin-4-yloxy)methyl-piperidine group.
• An oxo group at position 2 introduces a keto functionality.

Molecular Properties and Physicochemical Data

A comparative table of molecular formulas, weights, and key substituents is provided below:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents
5-Bromo-2-{3-[(pyridin-4-yloxy)methyl]piperidin-1-yl}pyridine-3-carbonitrile	C₁₇H₁₆BrN₃O	372.24 g/mol	Br (C5), CN (C3), piperidinyl-(pyridin-4-yloxy)methyl (C2)
5-Bromo-3-methyl-2-[(piperidin-1-yl)carbonyl]pyridine (CAS: 934000-34-7)	C₁₂H₁₄BrN₂O	283.18 g/mol	Br (C5), CH₃ (C3), piperidinyl-carbonyl (C2)
3-Amino-5-bromo-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide	C₁₀H₁₁BrN₂OS	287.18 g/mol	Br (C5), NH₂ (C3), carboxamide (C2), thienopyridine core
1-Amino-6-(5-bromo-benzofuran-2-yl)-2-oxo-1,2-dihydro-pyridine-3-carbonitrile	C₁₅H₉BrN₂O₂	345.15 g/mol	Br (benzofuran), CN (C3), keto (C2), benzofuran substituent

Notes:

• The target compound has the highest molecular weight due to its extended piperidine-pyridine ether substituent.
• The carbonitrile group in the target compound and 1-amino-6-(5-bromo-benzofuran) derivative contributes to higher polarity compared to methyl or carboxamide substituents .

Research Implications and Gaps

• Biological Activity: While highlights Pim-1 kinase inhibition for thienopyridine analogs, the target compound’s activity remains unstudied in the provided data. Comparative assays (e.g., IC₅₀, binding affinity) are needed.
• Structural Optimization: The (pyridin-4-yloxy)methyl-piperidine group in the target compound offers a unique spatial arrangement for targeting allosteric binding sites, distinct from carbonyl-linked piperidines or planar thienopyridines .